Cas no 71846-67-8 (7-METHOXY-6-METHYL-1-INDANONE)

• Product Name: 7-METHOXY-6-METHYL-1-INDANONE
• CAS No: 71846-67-8
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD20462305
• CID: 3330657
• PubChem ID: 85978430
• Update Time: 2025-11-02

7-METHOXY-6-METHYL-1-INDANONE Chemical and Physical Properties

Names and Identifiers

• 7-METHOXY-6-METHYL-1-INDANONE
• SY390366
• 7-methoxy-6-methyl-2,3-dihydroinden-1-one
• F52794
• SCHEMBL18213639
• 71846-67-8
• 7-methoxy-6-methyl-2,3-dihydro-1H-inden-1-one
• 7-Methoxy-6-methyl-indan-1-one
• MFCD20462305

• MDL： MFCD20462305
• Inchi： 1S/C11H12O2/c1-7-3-4-8-5-6-9(12)10(8)11(7)13-2/h3-4H,5-6H2,1-2H3
• InChI Key： ZWASIMCWFYBNHL-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC2=C1C(CC2)=O

Computed Properties

• Exact Mass: 176.083729621Da
• Monoisotopic Mass: 176.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Additional information on 7-METHOXY-6-METHYL-1-INDANONE

Professional Introduction to 7-METHOXY-6-METHYL-1-INDANONE (CAS No. 71846-67-8)

7-METHOXY-6-METHYL-1-INDANONE, identified by its Chemical Abstracts Service (CAS) number 71846-67-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a fused indanone core with methoxy and methyl substituents, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The indanone scaffold is particularly noteworthy for its presence in various bioactive natural products and synthetic intermediates, making it a valuable building block for drug discovery efforts.

The structural uniqueness of 7-METHOXY-6-METHYL-1-INDANONE lies in the combination of its aromatic system and functional groups. The methoxy group at the 7-position introduces polarity and hydrogen bonding capabilities, while the methyl group at the 6-position contributes to steric hindrance and electronic modulation. These features make the compound an attractive candidate for further derivatization, enabling the exploration of novel pharmacophores. In recent years, the interest in indanone derivatives has surged, driven by their demonstrated efficacy in modulating various biological pathways.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of indanone-based molecules. By leveraging molecular modeling techniques, researchers can predict the binding affinities of 7-METHOXY-6-METHYL-1-INDANONE and its derivatives to target proteins. This approach has been instrumental in identifying lead compounds for therapeutic intervention. For instance, studies have highlighted the potential of indanone derivatives as inhibitors of kinases and other enzymes implicated in cancer progression. The methoxy and methyl substituents play a crucial role in fine-tuning the interactions with these targets, thereby enhancing drug-like properties.

In the realm of drug development, 7-METHOXY-6-METHYL-1-INDANONE serves as a precursor for synthesizing more complex molecules with enhanced pharmacological profiles. Researchers have utilized this compound to develop novel analogs with improved solubility, bioavailability, and selectivity. The versatility of its structural framework allows for modifications at multiple positions, enabling the creation of libraries of compounds for high-throughput screening. Such efforts have led to promising candidates for treating neurological disorders, inflammatory diseases, and infectious diseases.

The synthesis of 7-METHOXY-6-METHYL-1-INDANONE typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes. For example, catalytic coupling reactions and asymmetric transformations have been employed to introduce the desired functional groups with high precision. These innovations not only reduce costs but also minimize waste, aligning with green chemistry principles.

From a biological perspective, 7-METHOXY-6-METHYL-1-INDANONE has shown intriguing interactions with cellular pathways relevant to human health. Preclinical studies have demonstrated its ability to modulate enzyme activity and receptor binding. The methoxy group’s ability to engage in hydrogen bonding with biological targets enhances binding affinity, while the methyl group’s steric effects influence conformational dynamics. These properties are critical for designing molecules that can effectively interact with biological systems.

The pharmaceutical industry continues to explore indanone derivatives as potential therapeutics due to their broad spectrum of biological activity. 7-METHOXY-6-METHYL-1-INDANONE, with its well-defined structure and functional groups, exemplifies how small molecule discovery can lead to significant therapeutic breakthroughs. As research progresses, collaborations between chemists, biologists, and pharmacologists will be essential in translating these findings into clinical applications.

Future directions in the study of 7-METHOXY-6-METHYL-1-INDANONE may include exploring its role in drug delivery systems and combination therapies. Nanotechnology-based approaches could enhance the delivery efficiency of indanone derivatives, improving treatment outcomes for patients. Additionally, computational methods will continue to play a pivotal role in predicting drug interactions and optimizing molecular structures.

In summary,7-METHOXY-6-METHYL-1-INDANONE (CAS No. 71846-67-8) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its indanone core provides a versatile platform for drug design, while its substituents offer opportunities for fine-tuning pharmacological properties. As scientific understanding advances，this compound is likely to remain at the forefront of medicinal chemistry innovation，contributing to the development of new treatments for various diseases.